Cas no 1805677-03-5 (1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1805677-03-5
• MF: C₁₀H₇BrF₃IOS
• MW: 439.030663728714
• CID: 4971064
• Update Time: 2025-06-27

1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3IOS/c1-5(16)9(11)6-2-3-8(7(15)4-6)17-10(12,13)14/h2-4,9H,1H3
• InChI Key： RBWAVJHUTWCBRW-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C(C)=O)Br)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 4.8
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1805677-03-5)

The compound 1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1805677-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one as a key intermediate in the development of novel bioactive molecules. The presence of both bromo and iodo substituents, along with the trifluoromethylthio group, offers multiple sites for further functionalization, making it a valuable building block in organic synthesis. Researchers have successfully utilized this compound in the synthesis of heterocyclic derivatives with promising antimicrobial and anticancer properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action is believed to involve the disruption of cellular redox balance, owing to the electrophilic nature of the compound. Further investigations are underway to elucidate the precise molecular targets and pathways involved.

One of the most notable advancements in the study of this compound is its application in the development of covalent inhibitors. The bromo and iodo groups serve as excellent leaving groups, enabling the formation of covalent bonds with nucleophilic residues in target proteins. This property has been exploited in the design of irreversible inhibitors for enzymes such as kinases and proteases, which are implicated in various diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one. Issues such as metabolic stability and solubility need to be addressed to enhance their therapeutic potential. Recent efforts have focused on modifying the core structure to improve bioavailability while retaining the desired biological activity.

In conclusion, 1-Bromo-1-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one represents a versatile and promising scaffold in medicinal chemistry. Its unique combination of functional groups allows for diverse chemical modifications, paving the way for the development of novel therapeutic agents. Ongoing research is expected to further expand our understanding of its applications and optimize its properties for clinical use.